Solvent Black 27
Description
Historical Context and Evolution of Metal Complex Dyes in Industrial and Scientific Applications
The journey of synthetic dyes began in the mid-19th century, revolutionizing industries like textiles. numberanalytics.com Among the various classes of dyes, metal complex dyes emerged as a crucial development. These dyes are formed by the coordination of a metal ion with one or more dye ligands. sinoshiny.com The first metallisable azo dye, Alizarin Yellow R, was discovered over a century ago and was metallized with chromium on wool fibers. sdc.org.uk Initially, metallization occurred directly on the substrate, but the focus later shifted to producing pre-metallised dyes by manufacturers. sdc.org.ukresearchgate.net
The primary metals used in these complexes are chromium, cobalt, copper, and nickel. seu.edu.bd The introduction of a metal into the dye molecule enhances properties like light and wash fastness, making them superior to their non-metallized counterparts for dyeing protein and polyamide fibers such as wool, silk, and nylon. researchgate.netseu.edu.bdresearchgate.net The 1950s saw the introduction of 1:2 metal-complex dyes that lacked sulphonic acid groups, instead using nonionic substituents for solubility. researchgate.net Over the past few decades, environmental and economic factors have driven research towards developing more eco-friendly metal-complex dyes, with a focus on alternatives to chromium, such as iron and aluminum. sdc.org.uk
Significance of Solvent Black 27 within Organic Colorant Chemistry
This compound is an azo-chromium metal complex dye. ranbarr.com As an azo dye, its structure is characterized by the presence of one or more azo groups (-N=N-), which are key to its coloring properties. cymitquimica.com Azo dyes represent the largest and most versatile class of organic colorants, accounting for a significant portion of all commercial dyes. ekb.eg
The significance of this compound lies in its properties derived from its metal complex nature. It offers high color strength, excellent light and heat stability, and good solubility in a wide range of organic solvents. dubayrox.comprecisechem.comspecialchem.com This makes it highly compatible with various synthetic and natural resins. precisechem.com These characteristics are crucial for applications demanding durability and vibrant, long-lasting color. sunrisedyestuffs.com
Research Trajectories and Interdisciplinary Relevance of this compound
Research on this compound and similar metal complex dyes is increasingly focused on enhancing their performance while addressing environmental concerns. sunrisedyestuffs.com One major trajectory is the development of eco-friendly alternatives to traditional chromium-based dyes. sdc.org.uk
The applications of this compound are diverse, spanning several industries. It is widely used in:
Coatings and Paints: For wood stains, wood coatings, baking finishes, and plastic coatings. zeyachem.netcolorantsgroup.comepsilonpigments.com
Inks: In printing inks and stationery inks. specialchem.comzeyachem.netcolorantsgroup.com
Coloring of Materials: For aluminum foil coloring, hot stamping foil coloring, and leather finishes. zeyachem.netcolorantsgroup.comepsilonpigments.com
The compound's good solubility and stability have made it a subject of interest in improving the quality and durability of various products. sunrisedyestuffs.com For instance, in the ink industry, it is researched for its ability to improve color saturation, gloss, weather resistance, and UV resistance. sunrisedyestuffs.com In wood dyeing, its solubility and dispersion properties contribute to uniform and stable coloring. sunrisedyestuffs.com The ongoing development of new technologies, such as digital printing and nanotechnology, is expected to create new applications for metal complex dyes like this compound. sinoshiny.com
Interactive Data Tables
Properties of this compound
| Property | Value | Source(s) |
| CAS Number | 12237-22-8 | cymitquimica.com |
| Chemical Class | Azo metal complex | ranbarr.comspecialchem.com |
| Appearance | Black Powder | precisechem.comzeyachem.net |
| Molecular Weight | 689.54 g/mol | zeyachem.net |
| Density | 1.6 g/cm³ | zeyachem.net |
| Decomposition Temperature | >145°C | kremer-pigmente.com |
| Light Fastness | Grade 7-8 | zeyachem.net |
Solubility of this compound in Various Solvents (g/L)
| Solvent | Solubility (g/L) | Source(s) |
| Ethanol (B145695) | 60 | zeyachem.net |
| Methanol | 50 | ranbarr.com |
| Toluene (B28343) | 20 | ranbarr.comzeyachem.net |
| Xylene | 15 | ranbarr.com |
| Ethyl Acetate (B1210297) | 30-50 | ranbarr.comzeyachem.net |
| Methyl Ethyl Ketone | 500 | zeyachem.net |
| Cyclohexanone | 500 | ranbarr.com |
| Methoxy Propanol | 200 | zeyachem.net |
Properties
CAS No. |
12237-22-8 |
|---|---|
Molecular Formula |
C22H28O8 |
Origin of Product |
United States |
Synthetic Pathways and Methodologies for Solvent Black 27
Precursor Chemistry and Reaction Mechanisms in Solvent Black 27 Synthesis
The creation of this compound relies on fundamental organic reactions to construct its intricate molecular architecture. These reactions include nitration, reduction, diazotization, and coupling, which collectively assemble the chromophoric system before the final metal complexation step.
Nitration and Reduction Processes in Diaminonaphthalene Formation
A crucial precursor for many azo dyes is diaminonaphthalene. patsnap.comwikipedia.org The synthesis of diaminonaphthalene typically begins with naphthalene (B1677914). The process involves two primary steps: nitration followed by reduction.
The nitration of naphthalene is generally carried out using a mixture of sulfuric acid and fuming nitric acid. patsnap.comgoogle.com This reaction introduces nitro groups onto the naphthalene ring system. The reaction conditions, such as temperature and reactant ratios, are critical as they influence the position of nitration and the formation of isomers. For instance, the nitration of naphthalene can yield a mixture of dinitronaphthalene isomers, primarily 1,5-dinitronaphthalene (B40199) and 1,8-dinitronaphthalene. patsnap.comepo.org One patented method describes a process where the mass ratio of naphthalene to 76% sulfuric acid to 98% fuming nitric acid is 45:246:56.5. google.com The reaction is initially kept at a temperature of 15-30°C and then heated to 70-75°C to complete the nitration. google.com
Following nitration, the resulting dinitronaphthalene isomers are reduced to form diaminonaphthalenes. A common reducing agent for this transformation is hydrazine (B178648) hydrate (B1144303) in the presence of a catalyst. patsnap.comgoogle.com The reduction step converts the nitro groups (-NO2) into amino groups (-NH2), yielding a mixture of diaminonaphthalene isomers, such as 1,8-diaminonaphthalene (B57835) and 1,5-diaminonaphthalene. patsnap.comwikipedia.org These isomers can then be separated based on their different physical properties in various organic solvents. patsnap.com
Table 1: Example of Reagents in Diaminonaphthalene Synthesis
| Step | Reagents | Product |
|---|---|---|
| Nitration | Naphthalene, Sulfuric Acid, Fuming Nitric Acid | Mixed Dinitronaphthalenes |
| Reduction | Mixed Dinitronaphthalenes, Hydrazine Hydrate, Catalyst | Mixed Diaminonaphthalenes |
Diazotization Reactions and Salt Formation
Diazotization is a cornerstone reaction in the synthesis of azo dyes. nih.govtifr.res.in It involves the conversion of a primary aromatic amine into a diazonium salt. This reaction is typically carried out by treating the amine with nitrous acid (HNO2), which is itself generated in situ from the reaction of sodium nitrite (B80452) (NaNO2) with a strong acid like hydrochloric acid (HCl). tifr.res.inchemistrystudent.com
The reaction is highly sensitive to temperature and must be performed at low temperatures, typically between 0 and 5°C. chemistrystudent.comekb.eg This is because diazonium salts are generally unstable and can decompose at higher temperatures. chemistrystudent.com The resulting diazonium salt is a highly reactive electrophile that is used immediately in the subsequent coupling reaction. nih.gov
Coupling Component Derivations and Chromophore Assembly
The chromophore, the part of the molecule responsible for its color, is assembled through a coupling reaction. chemistrystudent.com In this step, the previously formed diazonium salt acts as an electrophile and reacts with an electron-rich coupling component. nih.govtifr.res.in
Common coupling components include aromatic compounds with electron-donating groups, such as phenols, naphthols, anilines, and their derivatives. nih.govrsc.org The specific choice of the diazo component and the coupling component determines the final color and properties of the dye. The coupling reaction is an electrophilic aromatic substitution, where the diazonium ion attacks the activated aromatic ring of the coupling component. nih.gov The position of the coupling is directed by the activating groups on the coupling component, typically occurring at the para position unless it is already occupied, in which case it will occur at the ortho position. nih.gov
For complex dyes like this compound, the synthesis may involve multiple diazotization and coupling steps to create a larger, more complex chromophoric system. rsc.org
Metal Complexation Chemistry and Structural Elucidation
This compound is classified as a metal complex dye. specialchem.comkremer-pigmente.com This means that after the formation of the azo chromophore, it is treated with a metal salt to form a coordination complex. Chromium is a common metal used for this purpose in black azo dyes. ranbarr.com
The metal ion, typically a transition metal, coordinates with the azo dye ligand. This complexation significantly enhances the properties of the dye, particularly its lightfastness and heat stability. sunrisedyestuffs.com The metal ion forms coordinate bonds with atoms in the dye molecule that have lone pairs of electrons, such as nitrogen and oxygen atoms of the azo and hydroxyl groups.
The final structure of this compound is a complex of a chromium atom with two different azo dye molecules. Specifically, it is described as a hydrogen [1-[(2-hydroxy-4-nitrophenyl)azo]-2-naphtholato(2-)][1-[(2-hydroxy-5-nitrophenyl)azo]-2-naphtholato(2-)]chromate(1-). europa.eu The structural elucidation of such complex molecules often requires a combination of analytical techniques, including mass spectrometry and various forms of spectroscopy (IR, NMR), to confirm the molecular structure and the nature of the metal-ligand bonding. sapub.orgacs.org
Advanced Synthesis Techniques and Innovations
The industrial production of dyes like this compound continually seeks to improve efficiency, product quality, and environmental sustainability. Research and development in this area focus on optimizing existing processes and exploring novel synthetic methodologies.
Optimization of Reaction Conditions for Enhanced Yield and Purity
The optimization of reaction conditions is a critical aspect of modern chemical synthesis to maximize yield and purity while minimizing costs and environmental impact. acs.orgbeilstein-journals.org This involves systematically studying the effects of various reaction parameters such as temperature, reaction time, solvent, and catalyst. semanticscholar.org
For the synthesis of azo dyes, controlling these parameters is crucial at each step. For example, in the diazotization step, precise temperature control is vital to prevent the decomposition of the unstable diazonium salt. chemistrystudent.com In the coupling reaction, the pH of the reaction medium is a key factor; coupling to amines is typically done under acidic conditions, while coupling to phenols is carried out under alkaline conditions. rsc.org
Recent advancements in chemical synthesis include the use of high-throughput experimentation and machine learning algorithms to rapidly screen a wide range of reaction conditions and identify the optimal parameters for yield, purity, and other desired outcomes. beilstein-journals.orgsemanticscholar.org Furthermore, innovations in purification techniques are also important. For instance, processes have been developed to purify solvent dyes like this compound to achieve very low levels of residual salts, which is important for applications like printing inks. google.com Solvent-free or mechanochemical synthesis methods are also being explored as greener alternatives to traditional solvent-based processes, offering advantages such as reduced solvent waste, shorter reaction times, and simpler work-up procedures. kashanu.ac.irrsc.org
Table 2: Chemical Compounds Mentioned
| Compound Name |
|---|
| This compound |
| Naphthalene |
| Sulfuric Acid |
| Fuming Nitric Acid |
| 1,5-Dinitronaphthalene |
| 1,8-Dinitronaphthalene |
| Hydrazine Hydrate |
| 1,8-Diaminonaphthalene |
| 1,5-Diaminonaphthalene |
| Nitrous Acid |
| Sodium Nitrite |
| Hydrochloric Acid |
| Chromium |
Continuous Flow Synthesis Methodologies
The transition from traditional batch processing to continuous flow synthesis represents a significant advancement in the manufacturing of specialty chemicals like this compound. Continuous flow reactors offer superior control over reaction parameters, leading to improved safety, consistency, and yield. acs.org This methodology is particularly advantageous for managing the potentially hazardous and exothermic reactions involved in dye synthesis. acs.orgcncolorchem.com
Key advantages of continuous flow synthesis include:
Enhanced Safety: Smaller reaction volumes within the reactor minimize the risks associated with hazardous materials and runaway reactions. acs.org
Improved Heat and Mass Transfer: The high surface-area-to-volume ratio in flow reactors allows for more efficient heating and cooling, leading to better temperature control and reduced byproduct formation. acs.orgbeilstein-journals.org
While specific studies on the continuous flow synthesis of this compound are not widely published, the principles are applicable. For instance, a continuous flow process for other complex organic molecules has demonstrated a reduction in reaction time from hours to minutes and a significant increase in yield. acs.org The implementation of in-line solvent swaps and crystallization in continuous systems further streamlines the production process. tue.nl
Catalyst Development in Metal Complex Dye Formation
The formation of this compound, a metal-complex dye, inherently relies on the principles of catalysis, where a central metal ion acts as a catalyst to form the final dye complex. researchgate.netcatalysis.blog The choice of the metal ion and the ligands (the organic dye part) is crucial in determining the final properties of the dye, such as its color, stability, and solubility. catalysis.blog
Research in catalyst development for metal-complex dyes is focused on several key areas:
Novel Metal-Ligand Combinations: Scientists are continuously exploring new combinations of transition metals and organic ligands to create dyes with improved performance characteristics. mdpi.com Transition metal complexes with cross-bridged macrocyclic ligands, for example, are known for their robustness as oxidation catalysts. mdpi.com
Eco-Friendly Catalysts: There is a significant push towards replacing traditionally used heavy metals, like chromium, with more environmentally friendly alternatives such as iron and aluminum. researchgate.net
Homogeneous and Heterogeneous Catalysis: The field is investigating both homogeneous catalysts, which are soluble in the reaction medium, and heterogeneous catalysts, which are in a different phase. kahedu.edu.in Heterogeneous catalysts are often preferred for their ease of separation and recycling, contributing to more sustainable processes. numberanalytics.com
The development of more efficient and selective catalysts is a primary driver of innovation in the synthesis of metal-complex dyes, aiming for reactions that can proceed under milder conditions and with higher yields. catalysis.blog
Green Chemistry Principles in this compound Synthesis
The application of green chemistry principles is becoming increasingly important in the chemical industry to minimize environmental impact. kahedu.edu.in For this compound, this involves a holistic approach to its lifecycle, from the selection of raw materials to the final product and waste streams.
Exploration of Environmentally Benign Solvents in Production
Traditional organic solvents used in dye synthesis are often volatile, toxic, and difficult to dispose of. researchgate.net The search for greener alternatives is a key focus of sustainable manufacturing.
Alternative Solvent Systems:
Water: While a desirable green solvent, its use can be limited by the solubility of the reactants. researchgate.net
Bio-derived Solvents: Solvents produced from biomass, such as ethanol (B145695) and ethyl lactate, are biodegradable and come from renewable sources. researchgate.net
Supercritical Fluids: Carbon dioxide in its supercritical state can be an effective solvent for certain reactions and is easily removed and recycled.
The choice of solvent can significantly influence the reaction's efficiency and the environmental footprint of the entire process. numberanalytics.comacs.org
Atom Economy and Waste Minimization Strategies
Atom economy is a core principle of green chemistry that measures the efficiency of a chemical reaction by calculating the proportion of reactant atoms that are incorporated into the desired product. kahedu.edu.inscranton.edu A higher atom economy signifies less waste generation. rsc.org
Strategies for Improving Atom Economy and Minimizing Waste:
Process Optimization: Fine-tuning reaction conditions such as temperature, pressure, and catalyst choice can maximize the yield of the desired product and reduce byproducts. solubilityofthings.comnumberanalytics.com
Catalyst Selection: Employing highly selective catalysts can direct the reaction towards the intended product, thereby increasing atom economy. numberanalytics.com
Recycling and Reuse: Implementing procedures to recover and reuse unreacted starting materials, solvents, and catalysts is crucial for waste reduction. solubilityofthings.comnumberanalytics.com
One-Pot Syntheses: Combining multiple reaction steps into a single pot without isolating intermediates can reduce solvent use and waste. rsc.org
The following table illustrates key green chemistry metrics that can be applied to evaluate the sustainability of a synthetic process. rsc.org
| Metric | Description | Ideal Value |
| Atom Economy (AE) | The percentage of atoms from the reactants that are incorporated into the final product. | 100% |
| Process Mass Intensity (PMI) | The total mass used in a process (reactants, solvents, reagents) divided by the mass of the final product. | 1 |
| E-Factor | The mass of waste produced per unit of product. | 0 |
| Reaction Mass Efficiency (RME) | The mass of the isolated product divided by the total mass of reactants used. | 100% |
Sustainable Manufacturing Approaches for this compound
Sustainable manufacturing of this compound encompasses a broad range of practices aimed at reducing the environmental impact throughout the product's lifecycle. mornichem.com This includes the ethical sourcing of raw materials and the adoption of environmentally friendly production processes. mornichem.com
Key Pillars of Sustainable Manufacturing:
Renewable Feedstocks: Utilizing raw materials derived from renewable resources, such as biomass, instead of petrochemicals. kahedu.edu.in
Energy Efficiency: Designing processes that operate at lower temperatures and pressures to reduce energy consumption. kahedu.edu.in
Waste Valorization: Finding applications for byproducts that would otherwise be considered waste.
By integrating these green chemistry and sustainable manufacturing principles, the chemical industry can move towards more environmentally responsible production of essential compounds like this compound. sunrisedyestuffs.com
Advanced Applications and Functional Materials Integration
Role in High-Performance Colorants for Advanced Materials
Integration in Specialized Polymeric and Plastic Matrices
Solvent Black 27 is extensively used for coloring a wide array of plastics and polymers, including polyethylene (B3416737) (PE), polypropylene (B1209903) (PP), polystyrene (PS), and polyvinyl chloride (PVC). sunrisedyestuffs.combagmull.com Its compatibility with numerous synthetic and natural resins allows for its seamless integration into these matrices. afinechem.commade-in-china.com The dye's high heat stability is a crucial factor in plastics processing, ensuring that the color remains vibrant and does not degrade during manufacturing. afinechem.comsunrisedyestuffs.com Manufacturers of plastic products, from automotive parts to household items, utilize this dye to achieve a rich, long-lasting black color. sunrisedyestuffs.combagmull.com
Key characteristics of this compound for polymeric applications include:
High Solubility: It dissolves well in organic solvents, which facilitates its incorporation into plastic formulations. alibaba.comafinechem.comsunrisedyestuffs.com
Thermal Stability: It can withstand the high temperatures involved in plastic molding and extrusion processes. afinechem.comsunrisedyestuffs.com
Color Strength: A small amount of the dye can produce a deep and intense black color. made-in-china.comgkrangwala.com
Table 1: Technical Properties of this compound
| Property | Specification | Source(s) |
|---|---|---|
| Physical Appearance | Black Powder | colorantsgroup.comarihantchemcorp.comepsilonpigments.com |
| Chemical Class | 1:2 Metal Complex | colorantsgroup.com |
| Solubility in MEK (20°C) | ≥ 500 g/l | arihantchemcorp.comepsilonpigments.com |
| Light Fastness (Lacquer) | 7-8 | colorantsgroup.com |
| Heat Resistance | 160°C | precisechem.com |
Formulation in High-Durability Textile Applications
In the textile industry, this compound is employed for dyeing various fabrics, including cotton, polyester, nylon, and silk. hedaichem.com It is particularly valued in applications requiring high durability and color fastness, such as in the finishing of natural and synthetic leather products. alibaba.comcolorantsgroup.comarihantchemcorp.com The dye's ability to provide excellent color fastness and resistance to fading ensures that the textiles maintain their appearance over time, even with exposure to light and washing. hedaichem.com
Enhancing Optical Properties in Coatings and Paints
This compound plays a significant role in the formulation of paints and coatings for various substrates, including metal, wood, and ceramics. alibaba.combagmull.comarihantchemcorp.comkremer-pigmente.com It is used in industrial coatings, automotive paints, and baking finishes. gkrangwala.comcolorantsgroup.comarihantchemcorp.com The dye's high transparency allows for the creation of visually appealing finishes that enhance the natural beauty of the underlying material, such as wood grain. gkrangwala.com Its excellent lightfastness contributes to the durability of the coating, protecting against discoloration from UV exposure. gkrangwala.com In some advanced coating systems, it is used to improve jetness (the depth of the black color) while maintaining near-infrared (NIR) transparency, a desirable feature in automotive coatings for reducing heat build-up. google.com
Application in Functional Coatings and Inks
The robust properties of this compound extend to its use in functional coatings and high-performance printing inks.
Development of UV-Resistant and Weather-Resistant Ink Systems
A key advantage of this compound is its good weather and ultraviolet (UV) resistance. sunrisedyestuffs.com This makes it a valuable component in the formulation of inks designed for outdoor applications or for prints that require long-term durability against environmental factors. sunrisedyestuffs.com By incorporating this dye, ink manufacturers can produce systems that are less prone to fading when exposed to sunlight, thereby extending the life of the printed material. sunrisedyestuffs.com This property is particularly important for applications like outdoor signage and labels.
Improving Color Saturation and Gloss in Printing Technologies
This compound is known for imparting good color saturation and gloss to printing inks. sunrisedyestuffs.com This results in prints that appear more vibrant, bright, and three-dimensional. sunrisedyestuffs.com It is utilized in various printing technologies, including gravure, screen, and offset printing. made-in-china.com Its excellent solubility in a wide range of organic solvents makes it suitable for solvent-based inks used in flexographic and gravure printing. bagmull.comcolorantsgroup.comroha.com The dye's ability to produce a high-quality, jet-black color with good gloss makes it a preferred choice for packaging, labels, and other high-end printing applications where visual appeal is critical. roha.comatul.co.in
Table 2: Applications of this compound
| Application Area | Specific Use | Key Benefit(s) | Source(s) |
|---|---|---|---|
| Plastics & Polymers | Coloring of PE, PP, PS, PVC | High heat stability, strong color | sunrisedyestuffs.combagmull.comindiamart.com |
| Textiles & Leather | Dyeing of fabrics, leather finishing | Excellent color fastness, durability | alibaba.comarihantchemcorp.comhedaichem.com |
| Coatings & Paints | Automotive paints, wood stains, industrial coatings | High transparency, lightfastness, enhanced jetness | gkrangwala.comcolorantsgroup.comarihantchemcorp.comgoogle.com |
| Printing Inks | Gravure, flexographic, inkjet inks | UV resistance, high color saturation, gloss | made-in-china.comsunrisedyestuffs.comsdinternational.comgoogle.com |
| Other Applications | Aluminum foil coloring, stationery ink | Versatility, good solubility | made-in-china.comcolorantsgroup.comarihantchemcorp.com |
Utilization in Specialized Coating Formulations (e.g., Wood, Aluminum Foil, Leather)
This compound is extensively used in a variety of specialized coating applications due to its excellent solubility, good fastness properties, and compatibility with numerous resin systems. ranbarr.comheubach.commade-in-china.com Its ability to provide a deep, long-lasting black shade makes it a preferred choice for aesthetic and protective finishes on diverse substrates. dyestuffyadico.com
Wood Coatings and Stains: The dye is widely applied in wood stains and coatings, where its perfect penetrability and high light fastness are significant advantages. dubayrox.comsunrisedyestuffs.com It allows for uniform dyeing and enhances the natural grain of the wood while providing protection. sunrisedyestuffs.com Its suitability for violin varnish highlights its use in specialized, high-quality wood finishing. kremer-pigmente.comkremerpigments.com The dye's good solubility in solvents like alcohols and glycol ethers makes it easy to incorporate into various wood stain formulations. heubach.comknowde.com
Aluminum Foil Coloring: this compound is used for coloring aluminum foil, including hot stamping foils. ulprospector.comzeyachem.netcolorantsgroup.com Its thermal stability and strong tinting power are crucial for these applications, ensuring a consistent and durable color on the metallic surface. dubayrox.com
Leather Finishes: In the leather industry, this compound is employed in finishing applications. heubach.comcolorantsgroup.comalibaba.com It provides a durable and rich black color, enhancing the aesthetic appeal of the final leather goods. alibaba.com Its compatibility with finishing resins ensures good adhesion and longevity of the color. tradeindia.com
The following table summarizes the key properties of this compound relevant to its use in specialized coatings:
| Property | Value/Rating | Source(s) |
| Light Fastness | 7-8 (on a scale of 1 to 8) | zeyachem.netcolorantsgroup.comxcolorpigment.com |
| Heat Resistance | Excellent / 250°C | zeyachem.netxcolorpigment.com |
| Acid Resistance | A / 4-5 (on a scale of 1 to 5) | zeyachem.netcolorantsgroup.comxcolorpigment.com |
| Alkali Resistance | A / 4-5 (on a scale of 1 to 5) | zeyachem.netcolorantsgroup.comxcolorpigment.com |
Note: The table presents generalized data from manufacturers; specific performance may vary based on the formulation and substrate.
Investigation of Novel Black Colorants for Inkjet Applications
The field of inkjet printing is characterized by ongoing research to develop colorants with improved properties such as light fastness, water fastness, and stability. imaging.org While traditional aqueous-based inks often use water-soluble dyes, solvent-based inks utilize dyes like this compound, particularly for printing on nonporous substrates. google.comroha.com
This compound is identified as a suitable colorant for inkjet inks due to its brilliant color and solubility in the requisite organic solvents like alcohols, glycol ethers, esters, and ketones. knowde.comorient-usa.com It is often listed among the black solvent dyes viable for such applications. google.com The investigation into novel black colorants often involves comparing the performance of established solvent dyes against newer technologies, such as pigment dispersions. Pigments are noted for inherent advantages in durability and fade resistance, but require advanced dispersion and stabilization techniques. imaging.orgube.es
Research efforts focus on tailoring dyes to meet specific inkjet requirements, including thermal stability for bubble jet printers and compatibility with smaller nozzle diameters used in high-resolution printing. imaging.org The development of metal-complex dyes, a class to which this compound belongs, has been a strategy to achieve higher light fading resistance compared to metal-free azo dyes. imaging.orgroha.com This improved performance is often attributed to enhanced dye aggregation on the substrate. imaging.org Therefore, while new pigments are being developed, solvent dyes like this compound remain relevant components in the formulation of solvent-based and specialized inkjet inks. tradeindia.comsunbeltcolors.com
Integration into Specialized Polymeric Systems
This compound's integration into polymeric systems is valued for its ability to impart color without significantly altering the base properties of the polymer. Its chemical structure as a metal-complex dye provides the stability needed for processing and end-use applications. specialchem.comspecialchem.com
Compatibility and Dispersion Studies in Resin Systems
A key attribute of this compound is its excellent compatibility and solubility with a wide range of natural and synthetic resins. ranbarr.commade-in-china.comtradeindia.comspecialchem.com This allows for uniform dispersion within the polymer matrix, which is crucial for achieving consistent color and performance in the final product. emerald.com It is recommended for use in various resin systems, including:
Cellulose Acetate (B1210297) specialchem.com
Phenol Formaldehyde Resin specialchem.com
Polymethacrylates specialchem.com
Polystyrene specialchem.com
Polyvinyl Chloride (PVC) specialchem.com
Urea Formaldehyde Resin specialchem.com
The solubility of this compound has been quantified in numerous organic solvents commonly used in resin and coating formulations. This high solubility facilitates its incorporation into liquid resin systems and plastic coatings. zeyachem.netsunrisedyestuffs.com
The following interactive table details the solubility of this compound in various common solvents, which is a key indicator of its compatibility with different resin solutions.
| Solvent | Solubility (g/L) | Source(s) |
| Methyl Ethyl Ketone (MEK) | 500 | zeyachem.netcolorantsgroup.comxcolorpigment.com |
| Butyl Cellosolve | 300 - 400 | colorantsgroup.comxcolorpigment.com |
| Methoxy Propanol | 200 | zeyachem.net |
| Ethanol (B145695) | 60 - 100 | zeyachem.netxcolorpigment.com |
| Toluene (B28343) | 20 - 100 | zeyachem.netxcolorpigment.com |
| Ethyl Acetate | 30 - 50 | zeyachem.netxcolorpigment.com |
Note: Solubility values can vary between different commercial grades and manufacturers.
Influence on Mechanical and Optical Performance of Composites
The addition of colorants like this compound to a polymer matrix can influence the final properties of the composite material. emerald.com While primarily used for aesthetic purposes, its presence can have secondary effects on performance.
Optical Performance: The primary influence of this compound is on the optical properties of the polymer composite. It provides a strong, transparent black color with high gloss. sunrisedyestuffs.comzeyachem.net A significant advantage is its high light fastness, which helps protect the colored polymer from fading upon exposure to UV light. sunrisedyestuffs.comcolorantsgroup.com The stability of the dye ensures that the color of the product remains consistent over time and under various environmental conditions. alibaba.com The effect of a colorant on the optical properties of a polymer composite is a key area of study, as the distribution and nature of the dye particles play a crucial role. nih.gov
The table below outlines the key optical properties imparted to materials by this compound.
| Optical Property | Description | Source(s) |
| Color | Bluish or Reddish Black | colorantsgroup.com |
| Shade | Bright, Transparent | specialchem.commade-in-china.com |
| Light Fastness | 7-8 (Excellent) | zeyachem.netcolorantsgroup.comxcolorpigment.com |
| Effect | Shading, Brightening, Double Tone | specialchem.com |
Mechanical Performance: The influence of pigments and dyes on the mechanical properties of polymer composites is an area of active research. emerald.comcomillas.edu Generally, solvent dyes are incorporated at low concentrations and are molecularly dissolved within the polymer, which is expected to have a minimal impact on the bulk mechanical properties compared to particulate fillers like pigments. emerald.com However, the interaction between the dye and the polymer matrix can, in some cases, affect the material's properties. For instance, the dispersion quality of an additive is known to be critical; poor dispersion can create points of weakness, whereas uniform integration can maintain or, in some cases, even enhance certain properties by affecting the polymer's microstructure. emerald.comtandfonline.com Specific studies detailing the direct quantitative impact of this compound on the tensile strength, modulus, or fracture toughness of specific polymer composites are not widely available in the provided search context. The primary function remains coloration, with the expectation that its good compatibility and solubility will prevent negative impacts on the mechanical integrity of the resin system. made-in-china.comtradeindia.com
Environmental Science and Remediation Strategies
Environmental Persistence and Transformation Pathways of Solvent Black 27
Assessment of Environmental Stability in Various Media
This compound is a metal complex dye that is insoluble in water. kremer-pigmente.com Due to its hydrophobic nature and low water solubility, it is expected to partition to particles and adsorb to the solid soil phase. kremer-pigmente.comcanada.ca It is not expected to evaporate from water surfaces into the atmosphere. kremer-pigmente.com
The stability of this compound in different environmental compartments is a key factor in its persistence. While specific studies on its stability in various media are not extensively detailed in the provided results, its general characteristics suggest it will primarily be found in soil and sediment. kremer-pigmente.comcanada.ca Its persistence is also suggested by its intended use in applications requiring good weather and UV resistance. sunrisedyestuffs.com
Key Environmental Properties of this compound:
| Property | Value/Description |
| Water Solubility | Insoluble kremer-pigmente.com |
| Adsorption/water - soil (KOC) | 7012 (calculated) kremer-pigmente.com |
| log KOC | 3.85 (calculated) kremer-pigmente.com |
| Evaporation from water surface | Not expected to be significant kremer-pigmente.com |
| Primary environmental compartments | Soil and sediment kremer-pigmente.comcanada.ca |
Mechanisms of Environmental Degradation (excluding specific human/animal toxicology)
The environmental degradation of this compound can occur through both abiotic and biotic pathways, although it is generally considered to be resistant to natural degradation processes. enviro.wikimdpi.com As an azo dye, a primary concern is the potential formation of aromatic amines upon degradation. cymitquimica.com
Abiotic Degradation: Abiotic degradation involves non-biological processes. enviro.wiki For azo dyes like this compound, this can include processes like hydrolysis and photolysis. While the dye is stable under normal conditions, it may undergo degradation under specific environmental pressures. kremer-pigmente.com The degradation patterns for abiotic pathways often involve the simultaneous reduction in concentrations of all related chlorinated solvents, as opposed to the sequential degradation seen in biological processes. enviro.wiki
Biotic Degradation: Biotic degradation involves the breakdown of the compound by microorganisms. mdpi.com While some azo dyes are known to be susceptible to microbial action, information on the specific biotic degradation of this compound is limited. industrialchemicals.gov.au In general, the degradation of complex organic molecules by microorganisms can lead to the formation of simpler, less harmful compounds like carbon dioxide and water. nih.gov However, the complex structure of this compound may hinder rapid biodegradation. industrialchemicals.gov.au It is noted that for some related dyes, significant transformation or adsorption to sludge in activated sludge systems was not observed. industrialchemicals.gov.au
Photodegradation Mechanisms and Kinetic Studies
Photolytic and Photocatalytic Degradation Pathways
Photodegradation, the breakdown of compounds by light, is a significant pathway for the degradation of dyes like this compound. This can occur through direct photolysis or be enhanced by a photocatalyst in a process known as photocatalysis. sci-hub.sersc.org
Photolytic Degradation: This process involves the direct absorption of light energy by the dye molecule, leading to its decomposition. sci-hub.se The rate and extent of photolysis are dependent on the wavelength of light and the chemical structure of the dye. mdpi.com
Photocatalytic Degradation: This process utilizes a semiconductor photocatalyst, such as titanium dioxide (TiO2), which, upon absorbing light, generates highly reactive oxygen species (ROS) that can degrade the dye. nih.govmedcraveonline.com This method is considered highly effective for the degradation of recalcitrant organic pollutants. nih.gov The degradation of similar dyes has been successfully achieved using photocatalysts under UV or visible light irradiation. rsc.orgresearchgate.net The process can lead to the complete mineralization of the dye into non-toxic products. nih.gov
Influence of Solvent Environment on Photodegradation Kinetics
The solvent environment can significantly influence the rate and mechanism of photodegradation. nih.govrsc.org The polarity and viscosity of the solvent can alter the stability of the excited state of the dye molecule and the efficiency of the degradation process. nih.gov
For instance, the photodegradation of some dyes has been observed to be faster in certain organic solvents compared to water. proquest.com Protic solvents at higher concentrations may promote the reaction, while aprotic solvents can slow it down. proquest.com The choice of solvent can affect the electron transfer processes that are crucial for photodegradation. mdpi.com The rate of degradation often follows pseudo-first-order kinetics, and the rate constants can vary significantly with the solvent used. mdpi.comnih.gov
Effect of Different Solvents on Photodegradation Rates of Similar Compounds:
| Solvent | Relative Degradation Rate |
| Acetone | High mdpi.com |
| Toluene (B28343) | Medium mdpi.com |
| n-Hexane | Low mdpi.com |
| Methyl Alcohol | Faster than Ethyl Alcohol proquest.com |
| Water | Slowest proquest.com |
Role of Reactive Oxygen Species in Dye Decomposition
Reactive oxygen species (ROS) are highly reactive chemical species that play a pivotal role in the photocatalytic degradation of dyes. nih.govnih.gov These include hydroxyl radicals (•OH), superoxide (B77818) radicals (O₂•⁻), and singlet oxygen (¹O₂). nih.govmdpi.com
ROS are generated on the surface of the photocatalyst upon irradiation and are powerful oxidizing agents that can attack the dye molecule, leading to its decomposition. nih.govmdpi.com The primary mechanism often involves the cleavage of the azo bond (-N=N-) and the subsequent degradation of the resulting aromatic fragments. mdpi.com The hydroxyl radical is considered one of the most important species in these degradation pathways. researchgate.net Scavenging studies, which use specific chemicals to remove certain ROS, are often employed to determine the dominant reactive species in the degradation process. rsc.orgmdpi.com The generation of ROS can be enhanced by the presence of substances like hydrogen peroxide (H₂O₂). mdpi.com
Adsorption-Based Remediation Technologies
Adsorption has been widely investigated as a cost-effective and efficient method for removing dyes from wastewater. frontiersin.org This section focuses on the application of adsorption for the removal of this compound.
Adsorption Isotherms and Kinetic Models for this compound Removal
The study of adsorption isotherms is crucial for understanding the interaction between the adsorbate (this compound) and the adsorbent. researchgate.netmdpi.com Isotherm models, such as the Langmuir and Freundlich models, describe the equilibrium distribution of the dye between the liquid and solid phases. mdpi.comnih.gov The Langmuir model assumes monolayer adsorption on a homogeneous surface, while the Freundlich model is applicable to heterogeneous surfaces. mdpi.comacs.org The choice of the best-fitting isotherm model provides insights into the nature of the adsorption process. researchgate.net
Kinetic models, such as the pseudo-first-order and pseudo-second-order models, are used to investigate the rate of adsorption. researchgate.netmdpi.com The pseudo-second-order model is often found to be a better fit for dye adsorption, suggesting that the rate-limiting step may be chemisorption involving valence forces through sharing or exchange of electrons between the adsorbent and adsorbate. mdpi.complos.org
Table 1: Common Adsorption Isotherm and Kinetic Models To view the data, click on the table headers to sort or use the search bar to filter.
| Model Type | Model Name | Key Assumption/Description |
|---|---|---|
| Isotherm | Langmuir | Assumes monolayer adsorption on a homogeneous surface with a finite number of identical sites. mdpi.comarabjchem.org |
| Isotherm | Freundlich | Empirical model for multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption heat. mdpi.comnih.gov |
| Isotherm | Temkin | Considers the effect of indirect adsorbate-adsorbate interactions on adsorption and assumes that the heat of adsorption of all molecules in the layer decreases linearly with coverage. nih.gov |
| Isotherm | Dubinin-Radushkevich | Applicable for adsorption on heterogeneous surfaces and is used to determine the mean free energy of adsorption. researchgate.net |
| Kinetic | Pseudo-First-Order | Based on the assumption that the rate of change of solute uptake with time is directly proportional to the difference in saturation concentration and the amount of solid uptake with time. researchgate.net |
| Kinetic | Pseudo-Second-Order | Assumes that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between adsorbent and adsorbate. researchgate.netmdpi.com |
| Kinetic | Elovich | Describes adsorption on highly heterogeneous surfaces. researchgate.net |
Development and Characterization of Novel Adsorbent Materials
The quest for efficient and low-cost adsorbents has led to the development of various novel materials. These materials are often derived from agricultural waste, industrial byproducts, or specifically synthesized for high adsorption capacity. mdpi.comscientiaplena.org.br For instance, adsorbents have been prepared from materials like plastic waste and eggshells, black liquor from the paper industry, and Moringa oleifera leaves. scientiaplena.org.brresearchgate.netd-nb.info
Characterization of these adsorbents is essential to understand their physical and chemical properties, which in turn determine their adsorption performance. researchgate.net Common characterization techniques include:
Fourier-Transform Infrared Spectroscopy (FTIR): To identify functional groups on the adsorbent surface that can act as binding sites. plos.orgd-nb.info
Scanning Electron Microscopy (SEM): To observe the surface morphology and texture of the adsorbent. plos.orgd-nb.info
Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore size distribution, which are crucial for adsorption capacity. mdpi.comscientiaplena.org.br
X-ray Diffraction (XRD): To analyze the crystalline structure of the material. plos.orgscientiaplena.org.br
Point of Zero Charge (PZC): To determine the pH at which the adsorbent surface has a net neutral charge, influencing the adsorption of charged dye molecules. scientiaplena.org.br
The development of adsorbents with high surface area, appropriate pore structure, and specific surface chemistry is a key area of research for enhancing the removal of dyes like this compound. frontiersin.orgmdpi.com
Surface Interactions and Mechanisms of Adsorption
The adsorption of this compound onto an adsorbent surface is governed by various interactions. The mechanism of adsorption can be complex and may involve a combination of physical and chemical processes. ncku.edu.tw
Key interaction mechanisms include:
Electrostatic Interactions: The surface charge of the adsorbent and the ionic nature of the dye molecule play a significant role. For cationic dyes, adsorption is generally more effective in alkaline solutions where the adsorbent surface tends to be negatively charged. frontiersin.orgarabjchem.org
π-π Interactions: These can occur between the aromatic rings of the dye molecule and the surface of carbonaceous adsorbents. researchgate.net
Hydrogen Bonding: Functional groups on the adsorbent surface, such as hydroxyl and carboxyl groups, can form hydrogen bonds with the dye molecules. researchgate.net
Van der Waals Forces: These are weak intermolecular forces that contribute to the physical adsorption of the dye onto the adsorbent. ncku.edu.tw
The nature of the solvent also plays a crucial role in the adsorption process, as it can influence the reorganization of molecules at the solid-liquid interface. arxiv.orgarxiv.org Understanding these surface interactions is vital for optimizing the adsorption process and designing more effective adsorbents. acs.orglu.se
Advanced Oxidation Processes (AOPs) for Effluent Treatment
Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic and inorganic pollutants from water and wastewater by oxidation through reactions with hydroxyl radicals (•OH). researchgate.net
Application of Ozonation and Electrochemical Methods for Dye Removal
Ozonation and electrochemical methods are promising AOPs for treating textile effluents containing dyes. Ozonation involves the use of ozone (O₃) to break down complex dye molecules. It has been shown to be effective in color removal from wastewater containing various types of dyes. researchgate.net
Electrochemical methods utilize an electric current to drive oxidation and reduction reactions, leading to the degradation of pollutants. deswater.com These methods can involve direct oxidation at the anode or indirect oxidation through the generation of reactive species like hypochlorite (B82951) or hydroxyl radicals. mdpi.com While electrochemical treatments can be highly effective, factors like energy consumption can be a limitation for large-scale applications. deswater.com
Fenton and Photo-Fenton Reaction Systems
Fenton and photo-Fenton processes are highly efficient AOPs for the degradation of organic pollutants. researchgate.net The conventional Fenton process involves the reaction of ferrous ions (Fe²⁺) with hydrogen peroxide (H₂O₂) to generate highly reactive hydroxyl radicals. researchgate.net
The photo-Fenton process is an enhancement of the Fenton reaction where UV or visible light is used to accelerate the regeneration of Fe²⁺ from Fe³⁺, thereby increasing the production rate of hydroxyl radicals and improving the degradation efficiency. mdpi.comraco.cat These systems have demonstrated high efficacy in the decolorization and mineralization of various dyes, breaking them down into simpler, less harmful compounds like CO₂ and H₂O. researchgate.netacademie-sciences.fr The efficiency of Fenton and photo-Fenton systems is influenced by parameters such as pH, and the concentrations of iron catalyst and hydrogen peroxide. researchgate.netmdpi.com
Nanofiltration and Membrane Separation Techniques
Organic Solvent Nanofiltration (OSN) is an emerging, pressure-driven membrane separation technology that offers a promising alternative to traditional, energy-intensive methods like distillation and evaporation for purifying chemical solutions. mdpi.comacs.org This technology is particularly relevant for separating solutes, such as dyes, from organic solvents, a common requirement in the chemical and pharmaceutical industries. nsf.gov The process operates on a size-sieving mechanism, where solvent molecules permeate through the membrane while larger solute molecules are retained. gjesm.net The efficiency of OSN is determined by the membrane's rejection rate for the solute and the permeation rate (flux) of the solvent. mdpi.com
The performance of OSN membranes is influenced by a complex interplay of factors including the membrane material, the solvent type, and the properties of the solute. acs.org Interactions between the solvent and the membrane can cause swelling, which affects the effective pore size and, consequently, both solvent flux and solute rejection. mdpi.com Polymeric membranes, often made from materials like polyimide and polysulfone, must be resistant to the organic solvents they are used with. nsf.govnih.gov Research has explored various materials, including robust perfluoropolymers and membranes fabricated from polymer nanoparticles, to achieve high rejection rates and stability in aggressive organic solvents. nsf.govimperial.ac.uk
While specific performance data for the nanofiltration of this compound is not extensively detailed in the reviewed literature, studies on analogous solvent-soluble and azo dyes demonstrate the potential of this technology. High rejection rates, often exceeding 90%, have been achieved for various dyes in a range of organic solvents. For instance, novel perfluorinated membranes have demonstrated solute rejections between 91% and 98% for dyes like Sudan Black B (MW 456 Da) and Brilliant Blue R (MW 826 Da) in solvents such as toluene and ethyl acetate (B1210297). nsf.gov Similarly, membranes prepared from liquefied walnut shells showed a rejection rate of 98% for crystal violet in Dimethylformamide (DMF). mdpi.com The performance is highly dependent on the specific membrane-solvent-solute system.
Table 1: Representative Performance of Organic Solvent Nanofiltration (OSN) for Dye Separation This table presents data for various dyes and membranes to illustrate the general capabilities of OSN, as specific data for this compound was not available in the cited sources.
Biological and Hybrid Remediation Approaches
This compound, as a metal-complex azo dye, is characterized by its stability and resistance to degradation, which makes its removal from the environment challenging. cymitquimica.commdpi.com Safety data sheets indicate that the compound is not readily biodegradable. kremer-pigmente.com The biodegradation of azo dyes by microorganisms is a two-step process. mdpi.com The initial step involves the reductive cleavage of the azo bond (-N=N-), which is responsible for the dye's color. This reaction is typically carried out by enzymes called azoreductases and usually occurs under anaerobic or microaerophilic conditions, resulting in the formation of colorless aromatic amines. mdpi.comresearchgate.net These resulting amines are then typically degraded under aerobic conditions. ijcmas.com
While studies focusing specifically on this compound are limited, extensive research on other azo dyes reveals significant potential for microbial remediation. A wide variety of microorganisms, including bacteria, fungi, and algae, have demonstrated the ability to decolorize and degrade azo dyes. jabonline.in Bacterial genera such as Bacillus, Pseudomonas, and Enterococcus have shown high efficiency in degrading various azo dyes. gjesm.netresearchgate.net For instance, some bacteria can utilize azo dyes as their sole source of carbon and nitrogen. ijcmas.com Fungi, particularly white-rot fungi like Phanerochaete chrysosporium and filamentous fungi like Aspergillus niger, are also effective. cetjournal.itresearchgate.net They secrete powerful extracellular enzymes, such as laccases and peroxidases, that can oxidize a broad spectrum of dyes. tandfonline.comcsic.es The efficiency of these biological processes is dependent on several factors, including pH, temperature, oxygen levels, and the availability of co-substrates. mdpi.com
Table 2: Examples of Microbial Decolorization of Azo Dyes This table illustrates the capabilities of various microorganisms to decolorize different azo dyes, providing context for the potential, yet unconfirmed, bioremediation of this compound.
Given the recalcitrant nature of dyes like this compound, a single treatment method is often insufficient for complete removal and mineralization. nih.gov Integrated or hybrid systems that combine physicochemical and biological processes are considered highly effective for treating complex dye wastewater. mdpi.comjuniperpublishers.com These systems leverage the strengths of each method to overcome their individual limitations. nih.gov
The remediation of azo dyes invariably leads to the formation of byproducts and the generation of sludge, both of which require careful management.
Byproduct Analysis: The primary byproducts from the initial anaerobic biodegradation of azo dyes are aromatic amines. gjesm.netmdpi.com The specific amines formed depend on the structure of the parent dye molecule. These aromatic amines are a significant concern as many are known to be more toxic and potentially carcinogenic than the original dye. jabonline.in Therefore, a complete remediation strategy must ensure the degradation of these intermediates. Subsequent aerobic biological treatment is crucial for the mineralization of these aromatic amines into less harmful compounds like carbon dioxide and water. tandfonline.comuq.edu.au
Sludge Management: Treatment processes for dye-laden wastewater, whether biological or chemical, generate significant amounts of sludge. mdpi.com This sludge is often considered hazardous because it concentrates the pollutants from the wastewater, including the parent dye molecules and, in the case of metal-complex dyes like this compound, heavy metals (e.g., chromium). researchgate.net The disposal of this sludge is a major environmental challenge. Landfilling, a common disposal method, carries the risk of leaching, where the concentrated dyes and heavy metals can contaminate soil and groundwater. mdpi.comresearchgate.net
Alternative management strategies aim to reduce the volume and toxicity of the sludge. Incineration can achieve significant volume reduction (up to 80%) and destroy hazardous organic components, though it requires careful control of air emissions. researchgate.net The resulting ash, which contains the concentrated metals, may require further treatment through stabilization or solidification. This involves mixing the sludge or ash with binding agents like cement to immobilize the heavy metals, preventing them from leaching into the environment. researchgate.net In some cases, sludge from one treatment process, such as electrocoagulation, can be repurposed as an adsorbent for removing other dyes, creating a more circular approach to waste management. mendeley.com
Advanced Spectroscopic and Analytical Characterization
High-Resolution Chromatographic and Mass Spectrometric Techniques
Chromatographic and mass spectrometric methods are indispensable for the detailed analysis of Solvent Black 27, providing insights into its purity, the presence of impurities, and the separation of its various components. These techniques are crucial in quality control and research settings to ensure the dye meets required specifications and to understand its complex composition. ajrconline.orgijcrt.org
HPLC, GC, LC-MS, and GC-MS for Compound Purity and Impurity Profiling
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are fundamental chromatographic techniques used to separate the components of a mixture. ajrconline.org When coupled with Mass Spectrometry (MS), they form powerful hyphenated techniques (LC-MS and GC-MS) that not only separate but also identify and quantify the individual components, making them ideal for impurity profiling. ajrconline.orgnih.gov
Impurity profiling is a critical aspect of quality control for chemical substances. ajrconline.org The presence of impurities, even in trace amounts, can significantly affect the properties and performance of the final product. nih.gov These impurities can originate from various sources, including raw materials, synthetic by-products, or degradation products. nih.govmedwinpublishers.com
Research Findings:
HPLC and LC-MS: Reversed-phase HPLC (RP-HPLC) is a widely used method for the analysis of dyes and other organic compounds. mdpi.comchromatographyonline.com In the context of this compound, RP-HPLC can be employed to separate the main dye components from any non-polar or moderately polar impurities. The use of a photodiode array (PDA) detector allows for the simultaneous acquisition of UV-Visible spectra, aiding in peak identification. chromatographyonline.com For more definitive identification and structural elucidation of impurities, LC-MS is the technique of choice. nih.gov Electrospray ionization (ESI) is a common ionization technique used in LC-MS for analyzing polar and ionic compounds like metal complex dyes. mdpi.comupce.cz
GC and GC-MS: While this compound itself is not sufficiently volatile for direct GC analysis, GC-MS is invaluable for the identification of volatile and semi-volatile organic impurities that may be present. ajrconline.orgchromatographyonline.com These can include residual solvents from the manufacturing process or volatile degradation products. ajrconline.orgmedwinpublishers.com Comprehensive GC×GC–MS offers even greater separation power for complex mixtures of impurities. chromatographyonline.com
Table 1: Common Impurities in Dyes and Analytical Methods
| Impurity Type | Potential Source | Recommended Analytical Technique(s) |
| Starting Materials/Intermediates | Incomplete reaction | HPLC, LC-MS |
| By-products | Side reactions during synthesis | HPLC, LC-MS, GC-MS |
| Residual Solvents | Manufacturing process | GC, GC-MS ajrconline.orgmedwinpublishers.com |
| Degradation Products | Storage, exposure to light/heat | HPLC, LC-MS |
| Inorganic Impurities | Catalysts, raw materials | Inductively Coupled Plasma (ICP-MS) |
Ion Pairing HPLC for Dye Constituent Separation
Ion-pairing chromatography (IPC) is a variation of reversed-phase HPLC that is particularly useful for the separation of ionic and highly polar compounds that show poor retention in conventional RP-HPLC. chromatographyonline.comnih.gov This technique involves the addition of an ion-pairing reagent to the mobile phase. chromatographyonline.com This reagent, typically a long-chain alkylammonium salt or an alkylsulfonate, forms a neutral ion pair with the charged analyte, which can then be retained by the non-polar stationary phase. nih.gov
For a complex dye like this compound, which can consist of several charged components, IPC is a valuable tool for achieving better separation and resolution of these constituents.
Research Findings:
The choice of the ion-pairing reagent is critical and depends on the charge of the analyte. For anionic dyes, a cationic ion-pairing reagent such as tetrabutylammonium (B224687) acetate (B1210297) can be used. upce.cz
The concentration of the ion-pairing reagent and the pH of the mobile phase are key parameters that need to be optimized to achieve the desired separation. upce.cz
While effective for separation, some ion-pairing reagents, like trifluoroacetic acid (TFA), can cause signal suppression in mass spectrometry. researchgate.net Therefore, for LC-MS applications, volatile ion-pairing reagents like formic acid or acetic acid are preferred. researchgate.net The use of reagents like diisopropylethylamine with hexafluoroisopropanol has also been explored to enhance sensitivity. nih.govacs.org
Advanced Optical and Vibrational Spectroscopy Applications
Optical and vibrational spectroscopy techniques provide complementary information to chromatographic methods, offering insights into the quantitative aspects, functional groups, and structural modifications of this compound.
UV-Visible Spectrophotometry for Quantitative Analysis and Reaction Monitoring
UV-Visible spectrophotometry is a widely used technique for the quantitative analysis of colored compounds. biomedpharmajournal.orgresearchgate.net It is based on the principle that molecules absorb light at specific wavelengths in the ultraviolet and visible regions of the electromagnetic spectrum. researchgate.net The amount of light absorbed is directly proportional to the concentration of the substance in the solution, as described by the Beer-Lambert law.
Research Findings:
A specific wavelength of maximum absorbance (λmax) for this compound can be determined by scanning a dilute solution of the dye over the UV-Visible range. biomedpharmajournal.orgijper.org This λmax can then be used for quantitative measurements.
By creating a calibration curve of absorbance versus concentration using standards of known concentration, the concentration of an unknown sample of this compound can be determined. biomedpharmajournal.orgijper.org
UV-Visible spectrophotometry can also be employed to monitor the progress of reactions involving this compound, such as its synthesis or degradation, by tracking the change in absorbance at a specific wavelength over time. orient-usa.com
Table 2: Application of UV-Visible Spectrophotometry for this compound
| Application | Description | Key Parameters |
| Quantitative Analysis | Determination of the concentration of this compound in a solution. | Wavelength of maximum absorbance (λmax), Calibration curve. biomedpharmajournal.orgijper.org |
| Purity Assessment | A quick check for the presence of colored impurities by observing the shape of the absorption spectrum. | Comparison with a pure reference standard. |
| Reaction Monitoring | Tracking the formation or consumption of this compound during a chemical reaction. | Change in absorbance at λmax over time. |
Infrared Spectroscopy for Functional Group Identification (Research-oriented, not basic ID)
Infrared (IR) spectroscopy is a powerful technique for identifying the functional groups present in a molecule. libretexts.orgcore.ac.ukpressbooks.pub It is based on the principle that molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their chemical bonds. pressbooks.pubrsc.org While basic IR can identify common functional groups, research-oriented applications delve into more subtle structural details and interactions.
Research Findings:
The IR spectrum of this compound would exhibit characteristic absorption bands corresponding to the various functional groups within its complex structure, which may include aromatic C-H stretching, C=C ring stretching, and potentially N-H or O-H stretching depending on the specific ligands. libretexts.orgresearchgate.net
Fourier Transform Infrared (FTIR) spectroscopy, a more advanced version of IR spectroscopy, can be used to study the interactions between this compound and other materials, such as polymers or resins in its applications. researchgate.net Changes in the position and intensity of the IR bands can provide information about hydrogen bonding or other intermolecular interactions.
Attenuated Total Reflectance (ATR)-FTIR is a particularly useful technique for analyzing solid or liquid samples directly without the need for extensive sample preparation. libretexts.org
Raman Spectroscopy for Material Structure Modification and Interactions
Raman spectroscopy is a vibrational spectroscopy technique that is complementary to IR spectroscopy. wvu.eduimperial.ac.uk It is based on the inelastic scattering of monochromatic light, usually from a laser source. wvu.edu The resulting Raman spectrum provides a fingerprint of the molecule's vibrational modes. imperial.ac.uk Raman spectroscopy is particularly sensitive to non-polar bonds and can be used to study the structure and interactions of materials in both solid and solution phases. acs.orguva.nl
Research Findings:
Raman spectroscopy can be used to investigate the structural modifications of this compound when it is incorporated into different matrices, such as in wood stains or inks. kremer-pigmente.comsunrisedyestuffs.com Changes in the Raman spectrum can indicate alterations in the molecular conformation or interactions with the surrounding medium. acs.org
Resonance Raman spectroscopy, where the excitation wavelength is chosen to coincide with an electronic absorption band of the molecule, can be used to selectively enhance the Raman signals of the chromophoric part of this compound, providing detailed information about its structure.
The technique can also be used to study host-guest interactions, which could be relevant if this compound is encapsulated or forms complexes with other molecules. acs.org
Characterization of Optical Constants using Reflection and Transmission Spectroscopy
The optical constants of a material, specifically the refractive index (n) and the extinction coefficient (k), are fundamental properties that dictate its interaction with light. numberanalytics.com For powdered substances like this compound, these constants can be determined using spectroscopic techniques that measure how light is reflected from and transmitted through a sample. researchgate.netresearchgate.net
Reflection and transmission spectroscopy are powerful non-destructive methods for this purpose. researchgate.netresearchgate.net In a typical experimental setup, a sample of this compound, often prepared as a pressed pellet, is illuminated with light of a specific wavelength. researchgate.net Detectors measure the intensity of the light that is reflected from the surface and the light that passes through the sample. By analyzing the reflectance and transmittance spectra across a range of wavelengths, the optical constants n and k can be calculated. researchgate.net
For instance, the real and imaginary parts of the complex index of refraction for various black powders have been successfully measured in the 3–14-μm region using specular reflection measurements on pressed powder disks. researchgate.net Transmission experiments are particularly useful for determining the extinction coefficient (k), as it is directly related to the material's absorbance. researchgate.net However, accurately measuring the optical constants of powdered solids can be challenging. researchgate.net Techniques combining variable angle spectroscopic ellipsometry and transmission spectroscopy on pressed pellets have been developed to derive these constants with high accuracy in the mid-infrared spectral range. researchgate.net
The following table outlines the principles of how these spectroscopic methods are applied to determine optical constants:
| Spectroscopic Technique | Principle of Measurement | Derived Optical Constant | Key Considerations for Powdered Samples |
| Reflection Spectroscopy | Measures the fraction of light reflected from the surface of the material at a specific angle and wavelength. numberanalytics.com | Refractive Index (n) and Extinction Coefficient (k) | High-quality, smooth pressed pellets are required for accurate specular reflectance measurements. researchgate.net |
| Transmission Spectroscopy | Measures the fraction of light that passes through a sample of a known thickness. numberanalytics.com | Extinction Coefficient (k) | Requires the preparation of quantitative pellets (e.g., with potassium bromide) to accurately calculate the number of absorbers in the light path. researchgate.net |
These optical constants are crucial for modeling the light-scattering and absorption behavior of this compound in its various applications, from inks to coatings. sunrisedyestuffs.comzeyachem.net
X-ray and Elemental Analysis in Characterization
X-ray Fluorescence (XRF) is a non-destructive analytical technique used to determine the elemental composition of materials. suisse-tp.ch It is particularly effective for analyzing solids directly, making it suitable for powdered dyes like this compound. suisse-tp.ch The method involves exciting a sample with X-rays, which causes the elements within the sample to emit their own characteristic fluorescent X-rays. The energy of these emitted X-rays is unique to each element, allowing for qualitative identification, while their intensity provides quantitative data on the concentration of each element. suisse-tp.ch
In the analysis of complex dyes, XRF can quickly provide an overview of the elemental makeup. For metal-complex dyes such as this compound, XRF is instrumental in identifying the central metal ion and other key elements present in the dye's structure or as part of the formulation. culturalheritage.org A study that included a range of black colorants identified Chromium (Cr) as the dominant metal element in this compound. culturalheritage.org This is consistent with its classification as a metal complex dye.
The table below summarizes typical findings from an XRF analysis of black dyes, highlighting the unique elemental signature of this compound.
| Dye Name | Dominant Elements Detected by XRF | Other Trace Elements |
| This compound | Cr culturalheritage.org | - |
| Solvent Black 3 | Fe, Cl culturalheritage.org | - |
| Solvent Black 7 | Fe, Cl culturalheritage.org | - |
| Aniline Black | Cu, S culturalheritage.org | - |
| Iron Oxide Black | Fe, K culturalheritage.org | Mn culturalheritage.org |
This ability to rapidly identify key elements makes XRF a valuable tool for quality control, authentication, and forensic analysis of inks and other materials containing this compound. google.comresearchgate.net
Electron beam techniques provide in-depth information about the surface morphology, elemental composition, and chemical states of materials like this compound.
Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS) combines high-resolution imaging with elemental analysis. electron-microscopes.com The SEM component provides detailed images of the dye particles' shape and size, while the integrated EDS detector analyzes the X-rays emitted from the sample when struck by the electron beam, revealing the elemental composition of specific points or areas on the sample's surface. electron-microscopes.comresearchgate.net This is particularly useful for examining the homogeneity of the dye powder and identifying any impurities or variations in composition. openedition.org
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique that provides quantitative elemental composition and, crucially, information about the chemical state (e.g., oxidation state, bonding environment) of the detected elements. specs-group.comresearchgate.net By analyzing the kinetic energy of photoelectrons ejected from the sample surface upon X-ray irradiation, XPS can distinguish between different chemical forms of an element. researchgate.net For a metal complex dye like this compound, XPS could be used to confirm the oxidation state of the central chromium ion and to characterize the various carbon, nitrogen, and oxygen environments within the complex organic ligand structure.
Auger Electron Spectroscopy (AES) is another surface analysis technique that, like XPS, can identify elements present on a material's surface and their chemical states. acs.org AES offers superior spatial resolution, allowing for elemental mapping of very small surface features. acs.org It analyzes Auger electrons, which are emitted from an atom in a process following the removal of a core electron by the primary electron beam. acs.org This technique can be used to investigate the elemental distribution on the surface of this compound particles or to study its interaction with substrates at a micro-level. acs.org
| Technique | Information Provided | Primary Application for this compound |
| SEM-EDS | Surface morphology (imaging) and elemental composition (spectroscopy). electron-microscopes.com | Visualizing dye particle structure and mapping elemental distribution. openedition.org |
| XPS | Surface elemental composition and chemical state information. specs-group.com | Determining the oxidation state of the chromium ion and characterizing the organic ligand's chemical bonds. researchgate.net |
| AES | High spatial resolution surface elemental composition and chemical state. acs.org | Fine-scale elemental mapping and analysis of surface degradation or contamination. acs.org |
Hyperspectral imaging (HSI) is a powerful, non-invasive technique that combines digital imaging with spectroscopy to provide detailed information about an object's spatial and spectral properties. mdpi.com For each pixel in an HSI image, a complete reflectance or absorption spectrum is captured, allowing for the identification and mapping of different chemical components within a sample. mdpi.comresearchgate.net
In the context of this compound, HSI can be used to visualize its distribution on or within a material. For example, in applications like wood stains or coatings, HSI can assess the uniformity of the dye application. sunrisedyestuffs.comzeyachem.net It can differentiate the dye from the substrate and other components in a mixture based on their unique spectral signatures. researchgate.net
Research has demonstrated the utility of HSI in analyzing various dyes. For instance, it has been used to quantitatively assess the spectral parameters of dyes implanted in skin, which helps in optimizing processes like laser removal. mdpi.com The technique allows for the observation of changes in reflectance spectra, indicating how a dye is distributed. mdpi.com By analyzing the unique spectral profile of this compound, HSI can be employed to:
Identify its presence in a complex matrix, such as a mixed ink sample.
Map its spatial distribution on a surface, revealing the uniformity of a coating or print.
Quantify its concentration in different areas of a sample, based on the intensity of its characteristic spectral absorption or reflectance features.
The combination of imaging and spectroscopy makes HSI a valuable tool for quality control in manufacturing processes involving this compound and for forensic analysis where identifying and locating specific ink or dye traces is crucial. mdpi.com
Lack of Publicly Available Research Data Prevents In-Depth Theoretical and Computational Analysis of this compound
A thorough investigation into the theoretical and computational chemistry of the chemical compound this compound has revealed a significant absence of publicly available research data. Despite extensive searches for quantum chemical calculations and molecular dynamics simulations specific to this azo metal complex dye, no dedicated scientific literature could be identified. Consequently, the generation of a detailed article focusing on the electronic structure, spectroscopic properties, reaction pathways, and solvent interactions of this compound, as per the requested outline, is not feasible at this time.
The inquiry sought to populate a comprehensive article structure, including subsections on quantum chemical calculations of molecular properties such as electronic structure and spectroscopic property predictions, as well as energy diagrams of reaction pathways and transition states. Furthermore, it aimed to detail molecular dynamics simulations concerning solvent interactions, including the modeling of solvent effects on chemical shifts, the simulation of solvent reorganization in adsorption/desorption processes, and the development of coarse-grained models for polymer-solvent systems.
The successful generation of such an article is contingent upon the availability of peer-reviewed scientific studies that have specifically investigated this compound using these advanced computational methodologies. These studies would typically provide the necessary data to construct informative tables and present detailed research findings, which were stipulated as essential components of the requested article.
While general principles and methodologies for the computational analysis of dyes and polymers are well-documented, the application of these techniques to a specific compound like this compound requires dedicated research. The absence of such research in the public domain means that any attempt to create the requested article would be speculative and would not meet the required standards of scientific accuracy and detail.
Therefore, until research focusing on the theoretical and computational chemistry of this compound is conducted and published, a comprehensive and data-rich article on this specific topic cannot be produced.
Theoretical and Computational Chemistry of Solvent Black 27
Computational Modeling of Photodegradation Pathways
The durability and lightfastness of a dye are critical for its application. Photodegradation is the process by which a dye molecule is broken down by light. Computational modeling, particularly using quantum chemistry methods, is a powerful tool to simulate and understand these complex processes at a molecular level.
Density Functional Theory (DFT) is a computational method used to investigate the electronic structure of many-body systems. It is widely applied to predict the mechanisms of chemical reactions, including the degradation of azo dyes. researchgate.netacs.org DFT calculations can model the interaction of a dye molecule with reactive oxygen species, such as hydroxyl radicals (•OH), which are often responsible for initiating degradation. acs.orgresearchgate.net
Researchers use DFT to map out potential energy surfaces (PES) for different proposed degradation pathways. acs.org By calculating the energies of reactants, transition states, and products, the most energetically favorable reaction mechanism can be identified. For azo dyes, a key area of investigation is determining the initial site of attack by radicals. Studies have computationally compared two primary mechanisms: the cleavage of the azo group's N=N double bond and the cleavage of the C–N bond connecting the azo group to the aromatic rings. researchgate.net
DFT calculations have shown that for many azo dyes, the degradation is initiated by the addition of an •OH radical to one of the nitrogen atoms of the azo bridge. researchgate.net This is followed by the cleavage of the N=N bond, which is responsible for the dye's color. The active sites for such attacks are determined by analyzing the molecule's electronic properties, such as frontier molecular orbitals (HOMO and LUMO) and electron density distribution. acs.orgnih.gov These analyses help identify the regions of the molecule that are most susceptible to electrophilic or nucleophilic attack.
Table 1: Example DFT-Calculated Activation Energies for Azo Dye Degradation Steps
This table illustrates typical energy barriers calculated for the degradation of a model azo dye initiated by a hydroxyl radical. Lower activation energy indicates a more favorable reaction step.
| Reaction Step | Description | Activation Energy (kcal/mol) |
| TS1 | Transition state for •OH addition to the azo group | 8.5 |
| TS2 | Transition state for N=N bond cleavage | 12.1 |
| TS3 | Transition state for C-N bond cleavage | 25.4 |
Note: Data is illustrative and based on general findings for azo dye degradation studies.
Photodegradation begins with the absorption of a photon, which excites an electron from a lower energy orbital to a higher one. This process is fundamentally an intramolecular electron transfer. The energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) dictates the energy of the light absorbed. DFT is used to calculate these orbital energies and the resulting HOMO-LUMO gap. acs.orgnih.gov
Upon photoexcitation, the electron distribution in the Solvent Black 27 molecule changes. This redistribution can weaken critical chemical bonds, particularly within the chromophore (the part of the molecule responsible for color), making them more susceptible to cleavage. The energy released or absorbed during these electron transfer steps is a key determinant of the subsequent chemical reactions.
The analysis of energy changes helps in understanding the efficiency of the photodegradation process. For instance, the transition from the initial excited state to subsequent intermediate states involves changes in Gibbs free energy. By calculating these energy changes, computational chemists can predict the spontaneity and rate of different steps in the degradation cascade, providing a complete energetic profile of the photodegradation process.
Table 2: Illustrative HOMO-LUMO Energy Gaps for Azo Dye Fragments
The HOMO-LUMO gap is related to the wavelength of light a dye absorbs and its chemical reactivity. This table shows representative calculated values for components often found in azo dyes.
| Molecular Fragment | HOMO Energy (eV) | LUMO Energy (eV) | Energy Gap (eV) |
| Azobenzene | -6.12 | -2.85 | 3.27 |
| Naphthol | -5.89 | -1.15 | 4.74 |
| Substituted Phenyl Ring | -6.54 | -1.98 | 4.56 |
Note: These values are representative examples derived from computational studies of azo dye components.
Application of Artificial Intelligence in Material Design and Solvent Selection
Artificial intelligence (AI) and machine learning (ML) are revolutionizing chemical research by accelerating the discovery and optimization of new materials and processes. These tools are particularly useful for complex systems like solvent dyes, where performance depends on a multitude of interacting factors.
Quantitative Structure-Property Relationship (QSPR) models are a prime example of AI in chemistry. researchgate.netnih.gov A QSPR model is a mathematical equation that correlates the structural features of a molecule (described by numerical values called "descriptors") with a specific property. nih.govmdpi.com For a dye like this compound, AI can be used to build models that predict key properties such as:
Solubility: Predicting how well the dye will dissolve in different organic solvents is crucial for its application in inks and coatings.
Lightfastness: Estimating the stability of the dye to light exposure.
Color properties: Predicting the maximum absorption wavelength (λmax) and color intensity.
To build these models, a dataset of known dyes and their measured properties is used to train a machine learning algorithm, such as multiple linear regression or an artificial neural network. researchgate.net The algorithm learns the complex relationship between the molecular descriptors (which can encode information about size, shape, and electronic properties) and the property of interest. Once trained, the model can rapidly predict the properties of new, unsynthesized dye structures. This allows for the virtual screening of thousands of potential candidates, guiding chemists to synthesize only the most promising ones. This approach can be used to "tailor" a solvent system for a specific dye or to modify the dye's structure to achieve optimal performance in a given solvent.
Table 3: Conceptual QSPR Model for Dye Solubility
This table illustrates the components of a simple QSPR model for predicting dye solubility in a specific solvent.
| Molecular Descriptor | Description | Example Value | Contribution to Solubility |
| LogP | Octanol-water partition coefficient | 4.5 | Negative |
| TPSA | Topological Polar Surface Area | 150 Ų | Positive |
| MW | Molecular Weight | 690 g/mol | Negative |
| Num_RotBonds | Number of Rotatable Bonds | 8 | Positive |
Model Equation Example: Solubility = c₀ + c₁(LogP) + c₂(TPSA) + c₃(MW) + c₄(Num_RotBonds)
The synthesis of complex molecules like this compound, which involves multiple steps including diazotization, coupling, and metal complexation, can be challenging and resource-intensive. Machine learning offers powerful tools to streamline this process. researchgate.netmdpi.com
ML models can be trained on large databases of known chemical reactions. nih.gov These models learn the underlying rules of chemical reactivity and can be used for two main tasks:
Forward Reaction Prediction: Given a set of reactants and conditions, the model predicts the most likely product. This is useful for virtually testing new reaction ideas without performing lab experiments. mdpi.com
Retrosynthesis Prediction: Given a target molecule (like this compound), the model suggests potential reactants and reaction steps that could be used to make it. This is highly valuable for designing new and more efficient synthetic routes.
Beyond just predicting the steps, ML algorithms can also optimize reaction conditions (e.g., temperature, solvent, catalyst) to maximize yield and minimize byproducts. researchgate.net By integrating machine learning with automated robotic platforms, researchers are moving towards fully autonomous synthesis, where the AI designs a synthesis pathway, and a robot executes it, significantly accelerating the pace of chemical discovery. mdpi.com
Table 4: Machine Learning for Optimizing Azo Dye Synthesis
This table shows parameters that an ML model could optimize for a key step in azo dye synthesis.
| Parameter | Range Explored | ML Model Goal | Predicted Optimal Value |
| Temperature (°C) | 0 - 25 | Maximize Yield | 5 |
| pH | 4 - 9 | Maximize Yield | 5.5 |
| Reactant Ratio | 1:1 - 1:1.5 | Maximize Purity | 1:1.05 |
| Reaction Time (min) | 30 - 180 | Maximize Yield | 120 |
Future Research Directions and Emerging Trends
Novel Functionalization and Derivatization Strategies for Enhanced Performance
The core structure of Solvent Black 27, an azo dye coordinated with a metal complex, offers a versatile platform for chemical modification. worlddyevariety.com Future research will likely focus on targeted functionalization and derivatization to precisely tune its properties for specific high-performance applications. Current strategies for modifying similar complex molecules, such as flavylium (B80283) compounds, often involve esterification or the synthesis of bis-flavylium structures to alter chromatic features and stability. mdpi.com These approaches involve various reaction stages, reagents, and solvents to achieve the desired molecular architecture. mdpi.com
Alkylation and acylation are common functionalization techniques reported for other complex dye classes. mdpi.com Applying these strategies to this compound could involve introducing functional groups that enhance its solubility in greener solvents, improve its thermal and light stability, or modify its chromatic properties. For instance, attaching long alkyl chains could improve its miscibility in non-polar polymer matrices, while introducing electron-withdrawing or -donating groups could shift its absorption spectrum, leading to different color shades.
Derivatization, a technique often used to make organic compounds more suitable for analysis researchgate.net, can also be explored to create new molecules with fundamentally different properties. The choice of derivatizing agents is critical and can lead to compounds with enhanced characteristics. researchgate.net Covalent modification strategies, such as those using aryliodonium salts which have been shown to be effective for other materials, could offer a pathway to enhanced ambient stability and controlled surface modification without inducing oxidation. ucc.ie
Table 1: Potential Functionalization Strategies for this compound
| Strategy | Target Functional Group | Potential Reagent(s) | Expected Performance Enhancement |
|---|---|---|---|
| Sulfonation | Aromatic Rings | Sulfuric acid / Oleum | Increased water solubility, potential for use in aqueous ink systems. |
| Acylation | Hydroxyl or Amino groups (if present/introduced) | Acetic Anhydride | Improved stability, altered solubility profile. mdpi.com |
| Alkylation | Hydroxyl or Amino groups (if present/introduced) | Alkyl Halides | Enhanced solubility in organic polymers, improved compatibility in plastics. |
| Covalent Arylation | Surface of dye aggregates | Aryliodonium Salts | Enhanced ambient and thermal stability, controlled surface properties. ucc.ie |
| Esterification | Carboxyl or Hydroxyl groups (if introduced) | Cinnamic Acids / Fatty Acids | Creation of novel dyes with unique antioxidant or stability features. mdpi.com |
Development of Smart Materials Incorporating this compound
The unique photo-physical properties of azo compounds and the electronic characteristics of metal complexes position this compound as a candidate for integration into "smart" materials. Azo dyes are known for their ability to undergo reversible cis-trans isomerization upon exposure to light of a specific wavelength, a photochromic effect. This transformation alters the molecule's shape and absorption spectrum, leading to a color change.
Future research could explore harnessing this property by embedding this compound into various matrices like polymers, gels, or textiles. This could lead to the development of:
Light-responsive coatings: Paints or films that change color or opacity when exposed to sunlight.
Data storage media: Materials where information can be written and erased using light.
Smart textiles: Fabrics that change color in response to UV radiation, acting as a built-in sun exposure sensor.
Furthermore, the metal complex component of this compound could impart additional functionalities. Depending on the metal center (e.g., chromium), the dye could exhibit interesting electronic or magnetic properties. Research into controlling the self-assembly of these dye molecules on substrates could lead to the creation of thin films with tailored conductive or sensing capabilities, suitable for use in electronic devices or chemical sensors. The integration of such nanomaterials can alter the chemical binding profile of a sensing interface, facilitating unique detection modes. mdpi.com
Advanced Remediation Technologies for Complex Waste Streams
The stability that makes this compound valuable in applications like inks and coatings also makes it a persistent organic pollutant, posing challenges for environmental remediation. colorantsgroup.comdubayrox.com Waste streams from manufacturing and dyeing processes can contain complex mixtures of the dye, organic solvents, and other additives. publications.gc.ca Future research must focus on developing advanced, efficient, and sustainable technologies to treat these complex effluents.
While conventional wastewater treatment methods are often ineffective against such recalcitrant molecules, several advanced technologies show promise:
Advanced Oxidation Processes (AOPs): Technologies like ozonation, Fenton/photo-Fenton reactions, and photocatalysis use highly reactive hydroxyl radicals to break down the complex azo structure into smaller, less harmful compounds. Research into the use of chemical oxidants for the remediation of soils and water is ongoing. irmat-ucan.com
Bioremediation: Utilizing specialized microorganisms or enzymes capable of cleaving the azo bond under specific anaerobic or aerobic conditions. This approach offers a potentially greener and more cost-effective solution.
Adsorption Technologies: Developing novel adsorbents with high selectivity and capacity for metal-complex dyes. Activated carbon-based amendments are already being used for in-situ remediation of other organic contaminants. cluin.org Research could focus on tailored materials like metal-organic frameworks (MOFs) or functionalized biochar for capturing this compound from wastewater.
Membrane Filtration: The use of nanofiltration or reverse osmosis membranes to separate the dye from aqueous streams. publications.gc.ca This can be particularly effective for concentrating the waste stream for further treatment by a destructive technology.
Table 2: Comparison of Advanced Remediation Technologies for this compound
| Technology | Mechanism | Advantages | Research Challenges |
|---|---|---|---|
| Advanced Oxidation | Destruction via hydroxyl radicals | Fast reaction rates; complete mineralization possible. | High operational costs; potential formation of toxic by-products. irmat-ucan.com |
| Bioremediation | Enzymatic degradation | Environmentally friendly; low cost. | Slow process; requires specific microbial consortia and conditions. |
| Adsorption | Physical binding to a surface | High efficiency; potential for adsorbent regeneration. cluin.org | Management of spent adsorbent; can be expensive. |
| Membrane Filtration | Size exclusion / Charge repulsion | Effective separation; produces high-quality effluent. publications.gc.ca | Membrane fouling; produces a concentrated waste stream (retentate). |
Integration of Multiscale Computational Approaches for Predictive Modeling
Computational chemistry and materials science offer powerful tools to accelerate the design and understanding of complex molecules like this compound, reducing reliance on costly and time-consuming laboratory experiments. osti.gov A multiscale modeling approach, which combines different computational methods across various scales, is essential for predicting the behavior of such materials from the quantum level to the macroscopic level. mdpi.comacs.org
Future research will increasingly integrate these approaches:
Quantum Mechanics (QM): Methods like Density Functional Theory (DFT) can be used to predict the fundamental properties of the this compound molecule. nih.gov This includes its geometry, electronic structure, and UV-Vis absorption spectrum (which determines its color). Recent studies have used DFT to successfully predict the redox potentials of other organic compounds. nih.gov
Molecular Mechanics (MM) / Molecular Dynamics (MD): These classical methods can simulate the behavior of large ensembles of dye molecules. mit.edu MD simulations can predict properties like solubility in different solvents, aggregation behavior, and interactions with polymer matrices. This is crucial for formulating inks, coatings, and plastics. zeyachem.netulprospector.com
QM/MM Hybrid Methods: These methods provide a bridge between the electronic detail of QM and the large-scale capabilities of MM. mit.edunih.gov They allow for the accurate modeling of the dye molecule's active site (e.g., the metal complex) while treating the surrounding environment (solvent or polymer) with less computational expense. acs.org This is particularly useful for studying reaction mechanisms or the dye's behavior at interfaces.
Continuum Solvation Models: Models like COSMO can be coupled with QM calculations to efficiently account for solvent effects on the dye's properties, which is critical for predicting its behavior in solution. acs.orgnumberanalytics.com
Table 3: Application of Computational Methods to this compound Research
| Method | Scale | Key Application | Predicted Properties |
|---|---|---|---|
| Density Functional Theory (DFT) | Quantum (Ångströms) | Electronic structure analysis | Color (UV-Vis spectrum), reaction energies, molecular orbitals. nih.gov |
| Molecular Dynamics (MD) | Atomistic (Nanometers) | Simulating bulk behavior | Solubility, diffusion in polymers, aggregation, viscosity of solutions. mit.edu |
| QM/MM | Hybrid | Modeling reactions in complex environments | Enzyme-dye interactions, photocatalytic mechanisms, interface binding. acs.org |
| Machine Learning (ML) | All Scales | High-throughput screening | Predicting properties of new derivatives, optimizing synthesis conditions. numberanalytics.comrsc.org |
Cross-Disciplinary Research at the Interface of Materials Science, Environmental Engineering, and Computational Chemistry
The future of advanced materials like this compound lies in a holistic, cross-disciplinary approach that integrates design, application, and end-of-life management. The challenges and opportunities presented by this compound cannot be addressed by a single field alone. A synergistic effort at the interface of materials science, environmental engineering, and computational chemistry is required. worldscientific.comresearchgate.net
Materials scientists can focus on synthesizing novel derivatives of this compound with enhanced performance, guided by predictive models. mdpi.commdpi.com This involves developing new functionalization strategies to create dyes with superior stability, unique colors, or smart, stimuli-responsive properties.
Computational chemists can provide the theoretical foundation for these efforts, using multiscale modeling to screen potential new molecules and predict their properties before they are ever synthesized in a lab. numberanalytics.comrsc.org This "in silico" design process can drastically accelerate the discovery of new materials and reduce experimental waste. osti.gov
Environmental engineers can develop and optimize the advanced remediation technologies needed to treat waste streams containing this compound and its derivatives. irmat-ucan.com They can also work with materials scientists to apply principles of "green chemistry" and "design for degradation," creating new dyes that are both high-performing and more environmentally benign.
This integrated research paradigm ensures that the entire lifecycle of the chemical is considered, from molecular design to final disposal or recycling. By fostering collaboration between these fields, the scientific community can drive innovation while promoting environmental sustainability.
Q & A
Q. What standardized methods are recommended for characterizing the purity and identity of Solvent Black 27?
- Methodological Answer : Purity and identity verification should follow protocols for metal complex azo dyes. Use:
- Elemental Analysis (C, H, N, Cr content) to confirm molecular formula (C₁₇H₁₃N₃O₄Cr₁/₂) .
- Spectroscopic Techniques : UV-Vis (to confirm λmax for azo-metal complexes), FTIR (to identify functional groups like -N=N- and Cr-O bonds) .
- Chromatography : HPLC with photodiode array detection to assess purity (>98% by area) .
- Thermogravimetric Analysis (TGA) : Validate thermal stability (reported melting point: 180°C; thermal degradation thresholds up to 200°C) .
Q. How do solubility properties of this compound influence its application in polymer coatings?
- Methodological Answer : Conduct systematic solubility tests in organic solvents (e.g., ethanol, MEK, ethyl acetate) under controlled temperatures (20–50°C). Key steps:
- Prepare saturated solutions, filter undissolved particles, and measure concentration via gravimetry or spectrophotometry .
- Correlate solubility with solvent polarity (e.g., high solubility in MEK: >300 g/L vs. low in water: insoluble) .
- Optimize solvent blends for coating formulations using Hansen solubility parameters .
Q. What are the industry-standard protocols for evaluating lightfastness and thermal stability of this compound?
- Methodological Answer :
- Lightfastness : Use ISO 105-B02 (xenon-arc lamp exposure, 8-scale rating). Reported ratings: 6–7 (excellent) .
- Thermal Stability : Perform TGA or DSC to determine decomposition onset (e.g., stable up to 200°C) .
- Report conditions (e.g., substrate type, humidity) to resolve contradictions in literature .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported thermal degradation thresholds (e.g., 180°C vs. 200°C)?
- Methodological Answer :
- Variable Control : Compare testing conditions (e.g., heating rate in TGA, sample purity, substrate interactions) .
- Statistical Analysis : Apply ANOVA to datasets from replicated experiments, accounting for instrumental error margins (±2–5°C) .
- Cross-Validation : Use complementary techniques (e.g., isothermal aging studies at 150°C for 100+ hours) .
Q. What experimental designs optimize the synthesis yield of this compound while minimizing chromium waste?
- Methodological Answer :
- Design of Experiments (DOE) : Vary parameters like pH (4–6), temperature (60–80°C), and Cr³⁺/ligand molar ratios .
- Green Chemistry Metrics : Track atom economy (theoretical: 68%) and E-factor (kg waste/kg product) .
- Post-Synthesis Analysis : Use ICP-OES to quantify residual chromium in filtrates and optimize precipitation steps .
Q. How do structural modifications (e.g., substituents on the azo ligand) alter the photostability of this compound?
- Methodological Answer :
- Computational Modeling : Perform DFT calculations to predict bond dissociation energies of -N=N- under UV exposure .
- Synthetic Derivatives : Introduce electron-withdrawing groups (e.g., -NO₂) and compare lightfastness via accelerated weathering tests .
- Mechanistic Studies : Use ESR spectroscopy to detect free radicals generated during photodegradation .
Q. What advanced statistical tools are suitable for analyzing batch-to-batch variability in this compound’s optical density?
- Methodological Answer :
- Multivariate Analysis : Apply PCA to datasets including purity (HPLC), particle size (DLS), and absorbance (UV-Vis) .
- Control Charts : Monitor production batches using Shewhart charts with ±3σ limits for key parameters (e.g., λmax = 580±5 nm) .
- Machine Learning : Train regression models to predict optical density from synthesis parameters .
Data Reporting Guidelines
- Reproducibility : Include raw data (e.g., TGA curves, HPLC chromatograms) in supplementary materials .
- Conflict Resolution : Clearly state testing conditions (e.g., "lightfastness tested per ISO 105-B02 at 25°C, 60% RH") to address discrepancies .
- Ethical Compliance : Disclose chromium waste management protocols in line with EPA guidelines .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
